Cas no 848080-99-9 (Thieno[2,3-d]pyrimidin-4(1H)-one, 2-amino-6-(phenylmethyl)-)

• Product Name: Thieno[2,3-d]pyrimidin-4(1H)-one, 2-amino-6-(phenylmethyl)-
• CAS No: 848080-99-9
• MF: C₁₃H₁₁N₃OS
• MW: 257.310940980911
• CID: 4220385
• Update Time: 2025-03-30

Thieno[2,3-d]pyrimidin-4(1H)-one, 2-amino-6-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 2-amino-6-(phenylmethyl)-

• Inchi： 1S/C13H11N3OS/c14-13-15-11(17)10-7-9(18-12(10)16-13)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H3,14,15,16,17)
• InChI Key： VKDNLJXTQMTYEH-UHFFFAOYSA-N
• SMILES： C1(N)=NC(=O)C2C=C(CC3=CC=CC=C3)SC=2N1

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Melting Point: 306-309 °C
• Boiling Point: 483.6±47.0 °C(Predicted)
• pka: 2.84±0.20(Predicted)